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Compound of Interest

Compound Name: Filbertone

Cat. No.: B1242023 Get Quote

The proper disposal of Filbertone, also known as (E)-5-Methyl-2-hepten-4-one, is critical for

ensuring laboratory safety, protecting the environment, and maintaining regulatory compliance.

As a combustible organic compound, Filbertone waste must be managed as hazardous

material. Adherence to a strict disposal protocol is mandatory.

Immediate Safety & Handling
Before handling Filbertone waste, it is essential to wear appropriate Personal Protective

Equipment (PPE) to prevent skin and eye irritation. This includes:

Safety Goggles: To protect against splashes.

Chemical-Resistant Gloves: Nitrile or neoprene gloves are recommended.

Laboratory Coat: To protect clothing and skin.

Work should be conducted in a well-ventilated area or under a chemical fume hood to minimize

inhalation of vapors.

Step-by-Step Disposal Protocol
Follow these procedural steps for the safe collection and disposal of Filbertone waste.

Segregation and Collection:

Collect all waste containing Filbertone, including unused neat material, contaminated

solutions, and rinsates, in a dedicated waste container.
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Do not mix Filbertone waste with other incompatible chemical waste streams. Check your

institution's chemical hygiene plan for specific segregation requirements.

Container Selection and Labeling:

Use a chemically resistant container, such as a high-density polyethylene (HDPE) or glass

bottle, with a secure, leak-proof cap.

The container must be clearly labeled as "Hazardous Waste."

The label must include the full chemical name ("Filbertone" or "5-Methyl-2-hepten-4-one")

and a clear description of the contents, including any solvents and their approximate

concentrations.

Waste Accumulation and Storage:

Keep the waste container tightly sealed when not in use.

Store the container in a designated Satellite Accumulation Area (SAA) or a central

Hazardous Waste Storage area.

The storage area must be a cool, dry, and well-ventilated location away from ignition

sources, as Filbertone is a combustible liquid.

Arranging for Final Disposal:

Disposal of Filbertone must be conducted through a licensed hazardous waste disposal

contractor.

Contact your institution’s Environmental Health & Safety (EHS) department to schedule a

waste pickup. They will manage the final disposal process, which typically involves high-

temperature incineration.

Crucially, never dispose of Filbertone down the drain or in regular solid waste. This is

environmentally harmful and violates regulatory standards.

Key Data for Waste Profiling
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The following data is essential for completing hazardous waste profiles required by disposal

contractors.

Property Value Significance for Disposal

Chemical Formula C₈H₁₄O
Identifies the basic

composition for waste profiling.

Flash Point 65 °C (149 °F) - Closed Cup
Classifies the material as a

combustible liquid.

Boiling Point 176 - 177 °C (349 - 351 °F)
Indicates the temperature at

which it becomes a vapor.

Density 0.857 g/cm³ at 25 °C (77 °F)
Needed for waste manifest

calculations by volume/weight.

Environmental Hazard Harmful to aquatic life.
Reinforces the prohibition of

drain or land disposal.

Filbertone Disposal Workflow
The following diagram outlines the decision-making process and required steps for the proper

disposal of Filbertone waste in a laboratory setting.
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Caption: Workflow for the safe collection, storage, and disposal of Filbertone waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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